Cas no 63321-52-8 (Carbamic acid, hexyl-, 4-nitrophenyl ester)
63321-52-8 structure
Product Name:Carbamic acid, hexyl-, 4-nitrophenyl ester
CAS No:63321-52-8
MF:C13H18N2O4
MW:266.293023586273
CID:426823
PubChem ID:10084259
Update Time:2025-04-19
Carbamic acid, hexyl-, 4-nitrophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, hexyl-, 4-nitrophenyl ester
- (4-nitrophenyl) N-hexylcarbamate
- BDBM50295664
- CHEMBL560460
- SCHEMBL1400533
- DTXSID90435408
- 63321-52-8
- n-Hexylcarbamic acid 4-nitrophenyl ester
-
- Inchi: 1S/C13H18N2O4/c1-2-3-4-5-10-14-13(16)19-12-8-6-11(7-9-12)15(17)18/h6-9H,2-5,10H2,1H3,(H,14,16)
- InChI Key: SETFNHKUKZVCCQ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C(NCCCCCC)=O
Computed Properties
- Exact Mass: 266.12674
- Monoisotopic Mass: 266.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 81.47
Carbamic acid, hexyl-, 4-nitrophenyl ester Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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